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Compound of Interest

Compound Name: L-Norleucine-d9

Cat. No.: B12412431 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Norleucine-d9 is the deuterium-labeled form of L-Norleucine, a non-proteinogenic amino

acid and an isomer of leucine. Due to its isotopic labeling, L-Norleucine-d9 serves as a

valuable internal standard in quantitative mass spectrometry-based applications, such as liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS), for metabolomics and pharmacokinetic studies.[1] Its structural similarity to

methionine also allows it to be used as a probe to study protein structure and function.[2][3]

Proper preparation of stock solutions is the first critical step to ensure the accuracy and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation and storage of L-Norleucine-d9 stock solutions.

Physicochemical Properties and Storage
A summary of the key properties of L-Norleucine-d9 is presented below. This data is essential

for accurate stock solution preparation and proper handling.
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Property Data Reference(s)

Synonyms
(S)-2-Aminohexanoic acid-d9;

(S)-Norleucine-d9
[1][4]

Molecular Formula C₆H₄D₉NO₂ [1][5]

Molecular Weight 140.23 g/mol [1][4][5]

Appearance White to off-white solid powder [1]

Purity ≥99% [4]

Solubility
- DMSO: 10 mM- Water: 16 g/L

at 23°C (unlabeled form)
[2][4][6]

Storage (Powder) - -20°C: 3 years- 4°C: 2 years [1][4][5]

Storage (In Solvent)
- -80°C: 6 months- -20°C: 1

month
[5]

Experimental Workflow
The general workflow for preparing L-Norleucine-d9 stock solutions involves weighing the

compound, dissolving it in an appropriate solvent, sterilization, and proper storage.
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Preparation

Processing & Storage

1. Weigh L-Norleucine-d9
 in a sterile tube

2. Select Solvent
(e.g., Sterile Water, PBS, or DMSO)

3. Add Solvent & Dissolve
(Vortex/Sonicate)

4. Sterile Filter
(0.22 µm filter)

5. Aliquot Solution
into cryovials

6. Store Aliquots
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for L-Norleucine-d9 stock solution preparation.

Experimental Protocols
Two primary protocols are provided below based on the intended application and required

solvent. Always use high-purity solvents and sterile techniques to avoid contamination.
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Protocol 1: Preparation of Aqueous Stock Solution (e.g.,
10 mM in PBS)
This protocol is suitable for most cell culture and biological applications where an aqueous,

buffered solution is required.

Materials:

L-Norleucine-d9 powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer and/or sonicator

Sterile syringe filters (0.22 µm pore size)

Pipettes and sterile tips

Procedure:

Calculate Required Mass: Determine the mass of L-Norleucine-d9 powder needed to

achieve the desired concentration.

Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular

Weight (140.23 mg/mmol) / 1000

Example (for 10 mL of 10 mM stock): Mass = 10 mL × 10 mmol/L × 140.23 mg/mmol /

1000 = 14.023 mg

Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the calculated

amount of L-Norleucine-d9 powder directly into the tube.
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Dissolution:

Add approximately 80% of the final required volume of sterile PBS to the tube.

Cap the tube securely and vortex thoroughly for 2-3 minutes.

If the powder does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes,

or until the solution is clear. L-Norleucine is an aliphatic amino acid and may require gentle

warming or sonication to fully dissolve in aqueous buffers.[7]

Final Volume Adjustment: Once the solute is fully dissolved, add sterile PBS to reach the

final desired volume. Invert the tube several times to ensure homogeneity.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile filter to the

syringe tip and dispense the solution into a new sterile conical tube. This step is crucial for

applications requiring sterile conditions.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile cryovials or microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5] Avoid repeated freeze-thaw cycles.[7]

Protocol 2: Preparation of DMSO Stock Solution (e.g., 10
mM)
This protocol is intended for experiments where a small volume of a concentrated organic stock

is added to a larger aqueous volume, or for specific chemical assays.

Materials:

L-Norleucine-d9 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, chemical-resistant vials (e.g., glass or polypropylene)

Analytical balance

Vortex mixer

Pipettes and sterile, chemical-resistant tips

Procedure:

Calculate Required Mass: Use the same calculation as in Protocol 1. For 1 mL of a 10 mM

stock, 1.4023 mg of L-Norleucine-d9 is required.

Weighing: Tare a sterile, dry vial on an analytical balance. Carefully weigh the calculated

amount of L-Norleucine-d9 powder into the vial.

Dissolution:

Add the final required volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex at room temperature until the powder is completely

dissolved. The solubility of L-Norleucine-d9 in DMSO is reported to be at least 10 mM.[4]

Aliquoting and Storage:

Dispense into small, single-use aliquots in appropriate chemical-resistant vials.

Label each aliquot clearly.

Store the DMSO stock solution at -20°C or -80°C, protected from light and moisture.[5]

Ensure vials are tightly sealed to prevent water absorption by the DMSO.

Safety and Handling Precautions
L-Norleucine-d9 is intended for research use only.[1][5]
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, when handling the powder and solvents.

Handle DMSO with care in a well-ventilated area, as it can facilitate the absorption of other

chemicals through the skin.

Refer to the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12412431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

